Cas no 2680886-99-9 (Methyl 2-{[(tert-butoxy)carbonyl](3-nitropyridin-4-yl)amino}acetate)

• Product Name: Methyl 2-{[(tert-butoxy)carbonyl](3-nitropyridin-4-yl)amino}acetate
• CAS No: 2680886-99-9
• MF: C₁₃H₁₇N₃O₆
• MW: 311.290583372116
• CID: 5964020
• PubChem ID: 165922442
• Update Time: 2025-05-24

Methyl 2-{[(tert-butoxy)carbonyl](3-nitropyridin-4-yl)amino}acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{[(tert-butoxy)carbonyl](3-nitropyridin-4-yl)amino}acetate
• 2680886-99-9
• EN300-28292201
• Methyl 2-{[(tert-butoxy)carbonyl](3-nitropyridin-4-yl)amino}acetate

• Inchi： 1S/C13H17N3O6/c1-13(2,3)22-12(18)15(8-11(17)21-4)9-5-6-14-7-10(9)16(19)20/h5-7H,8H2,1-4H3
• InChI Key： OFDXMGYGFUSGGD-UHFFFAOYSA-N
• SMILES： O(C(N(CC(=O)OC)C1C=CN=CC=1[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 311.11173527g/mol
• Monoisotopic Mass: 311.11173527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 115Ų

Additional information on Methyl 2-{[(tert-butoxy)carbonyl](3-nitropyridin-4-yl)amino}acetate

Comprehensive Overview of Methyl 2-{[(tert-butoxy)carbonyl](3-nitropyridin-4-yl)amino}acetate (CAS No. 2680886-99-9)

Methyl 2-{[(tert-butoxy)carbonyl](3-nitropyridin-4-yl)amino}acetate (CAS No. 2680886-99-9) is a specialized organic compound widely utilized in pharmaceutical intermediates and agrochemical research. Its unique molecular structure, featuring a tert-butoxycarbonyl (Boc) protecting group and a 3-nitropyridin-4-yl moiety, makes it a versatile building block in synthetic chemistry. Researchers often search for "Boc-protected amino acid derivatives" or "nitropyridine-based synthons," highlighting its relevance in modern drug discovery pipelines.

The compound's methyl ester functionality enhances its solubility in organic solvents, facilitating reactions such as peptide coupling or nucleophilic substitutions. Recent trends in green chemistry have spurred interest in optimizing its synthesis to reduce waste, aligning with queries like "eco-friendly Boc deprotection methods." Analytical techniques like HPLC and NMR are critical for purity validation, a topic frequently explored in forums discussing "quality control for pharmaceutical intermediates."

In the context of AI-driven drug design, CAS No. 2680886-99-9 has gained attention as a fragment library candidate. Computational chemists investigate its "3D molecular docking potential" or "bioisostere compatibility," reflecting its role in virtual screening. The nitropyridine segment also contributes to its application in fluorescence labeling, addressing search trends like "small-molecule probes for imaging."

Storage recommendations for this compound emphasize stability under inert conditions, a detail often queried as "handling hygroscopic intermediates." Its melting point and spectral data are meticulously documented to support reproducibility—a priority for researchers seeking "standardized synthetic protocols." As the demand for highly functionalized heterocycles grows, this compound's utility in constructing N-heterocyclic scaffolds remains a focal point in peer-reviewed literature.

Emerging applications include its use in covalent inhibitor development, particularly for kinases, resonating with searches for "targeted covalent drugs." The Boc group offers orthogonal protection strategies, enabling sequential modifications—a feature highlighted in discussions about "multi-step organic synthesis." Regulatory compliance, such as REACH registration status, is another frequent query, underscoring its industrial relevance.

In summary, Methyl 2-{[(tert-butoxy)carbonyl](3-nitropyridin-4-yl)amino}acetate exemplifies the intersection of structural complexity and practical utility in contemporary chemistry. Its alignment with trending topics like "fragment-based drug discovery" and "sustainable synthesis" ensures continued scientific interest, while robust characterization data supports its adoption across diverse R&D sectors.